Cas no 137718-44-6 (Glycine, N-methyl-N-(7-nitro-2,1,3-benzoxadiazol-4-yl)-)

• Product Name: Glycine, N-methyl-N-(7-nitro-2,1,3-benzoxadiazol-4-yl)-
• CAS No: 137718-44-6
• MF: C₉H₈N₄O₅
• MW: 252.183621406555
• CID: 1245690
• PubChem ID: 14717824
• Update Time: 2025-04-20

Glycine, N-methyl-N-(7-nitro-2,1,3-benzoxadiazol-4-yl)- Chemical and Physical Properties

Names and Identifiers

• Glycine, N-methyl-N-(7-nitro-2,1,3-benzoxadiazol-4-yl)-
• 2-[methyl-(4-nitro-2,1,3-benzoxadiazol-7-yl)amino]acetic acid
• N-Methyl-N-(7-nitro-2,1,3-benzoxadiazol-4-yl)glycine
• 137718-44-6
• 2-(Methyl(7-nitrobenzo[c][1,2,5]oxadiazol-4-yl)amino)acetic acid
• SCHEMBL18007677
• 2-(Methyl(7-nitrobenzo[c][1,2,5]oxadiazol-4-yl)amino)aceticacid
• DTXSID40563326
• TQP1007

• Inchi： 1S/C9H8N4O5/c1-12(4-7(14)15)5-2-3-6(13(16)17)9-8(5)10-18-11-9/h2-3H,4H2,1H3,(H,14,15)
• InChI Key： XBHNLSIPHANFSD-UHFFFAOYSA-N
• SMILES： O1N=C2C(=CC=C(C2=N1)N(C)CC(=O)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 252.04954
• Monoisotopic Mass: 252.04946937g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 125Ų

Experimental Properties

• PSA: 122.6